Cas no 76372-29-7 (Isoquinoline, 6-bromo-5,8-dimethyl-)
76372-29-7 structure
Product Name:Isoquinoline, 6-bromo-5,8-dimethyl-
CAS No:76372-29-7
MF:C11H10BrN
MW:236.107801914215
CID:4177772
Update Time:2025-04-24
Isoquinoline, 6-bromo-5,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 6-bromo-5,8-dimethyl-
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- Inchi: 1S/C11H10BrN/c1-7-5-11(12)8(2)9-3-4-13-6-10(7)9/h3-6H,1-2H3
- InChI Key: NERWMFUPLXLMPI-UHFFFAOYSA-N
- SMILES: C1C2=C(C(C)=C(Br)C=C2C)C=CN=1
Computed Properties
- Exact Mass: 235
- Monoisotopic Mass: 235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9A^2
Isoquinoline, 6-bromo-5,8-dimethyl- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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